Cas no 2171656-94-1 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}morpholine-3-carboxylic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}morpholine-3-carboxylic acid
• CAS No: 2171656-94-1
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6339657
• PubChem ID: 165516427
• Update Time: 2025-10-30

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}morpholine-3-carboxylic acid
• 2171656-94-1
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}morpholine-3-carboxylic acid
• EN300-1504483

• Inchi： 1S/C24H26N2O7/c27-22(26-10-12-32-14-21(26)23(28)29)15-31-11-9-25-24(30)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,25,30)(H,28,29)
• InChI Key： RRGSIFAAQVMGRC-UHFFFAOYSA-N
• SMILES： O1CCN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}morpholine-3-carboxylic acid

Comprehensive Overview of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}morpholine-3-carboxylic acid (CAS No. 2171656-94-1)

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}morpholine-3-carboxylic acid (CAS No. 2171656-94-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a morpholine ring and a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

The compound’s Fmoc-protected amino acid moiety is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide chemistry. With the rise of AI-driven drug design and high-throughput screening, CAS No. 2171656-94-1 has gained attention for its compatibility with automated synthesis platforms. Its carboxylic acid functionality allows for further derivatization, enabling the creation of custom peptides and small-molecule libraries, which are critical for addressing orphan diseases and personalized therapeutics.

In the context of green chemistry, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}morpholine-3-carboxylic acid is often discussed for its potential in sustainable synthesis routes. Recent trends in biodegradable reagents and low-waste processes have spurred interest in optimizing its production. Additionally, its application in proteomics and chemical biology aligns with the increasing focus on multi-omics research, where precision tools like this compound are indispensable.

From a commercial perspective, the demand for CAS No. 2171656-94-1 is driven by its use in contract research organizations (CROs) and academic labs. Frequently searched questions include its solubility profile, storage conditions, and compatibility with coupling reagents. These queries reflect the practical challenges faced by scientists working on peptide-based vaccines or antibody-drug conjugates (ADCs), where reagent performance is critical.

The compound’s morpholine-3-carboxylic acid scaffold also contributes to its relevance in medicinal chemistry. Morpholine derivatives are known for their bioavailability-enhancing properties, making them a hotspot in fragment-based drug discovery. As the pharmaceutical industry shifts toward kinase inhibitors and GPCR-targeted drugs, intermediates like 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}morpholine-3-carboxylic acid are increasingly sought after.

In summary, CAS No. 2171656-94-1 represents a versatile building block at the intersection of peptide science, drug development, and sustainable chemistry. Its alignment with cutting-edge research trends ensures its continued prominence in scientific literature and industrial applications.